Cas no 946706-58-7 (2-(ethylamino)pyrimidine-5-carboxylic acid)

2-(ethylamino)pyrimidine-5-carboxylic acid structure

946706-58-7 structure

Product Name:2-(ethylamino)pyrimidine-5-carboxylic acid

CAS No:946706-58-7

Molecular Formula:C₇H₉N₃O₂

Molecular Weight:167.165261030197

MDL:MFCD09864413

CID:877194

PubChem ID:329775293

2-(ethylamino)pyrimidine-5-carboxylic acid Properties

Names and Identifiers

- 2-Ethylamino-pyrimidine-5-carboxylic acid
- 2-(Ethylamino)pyrimidine-5-carboxylic acid
- 2-(ethylamino)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
- 2-(Ethylamino)-5-pyrimidinecarboxylic acid (ACI)
- CS-0205546
- G81180
- SCHEMBL186359
- DTXSID20589761
- 2-(Ethylamino)-5-pyrimidinecarboxylic acid
- MFCD09864413
- BS-36565
- 2-(Ethylamino)pyrimidine-5-carboxylic acid, AldrichCPR
- DA-18692
- SB56849
- XH0744
- AKOS000283868
- 2-Ethylamino-pyrimidine-5-carboxylicacid
- 946706-58-7
- WMB70658
- +Expand
- MDL： MFCD09864413
- InChIKey： LWGUFUMSHBQUFV-UHFFFAOYSA-N
- Inchi： 1S/C7H9N3O2/c1-2-8-7-9-3-5(4-10-7)6(11)12/h3-4H,2H2,1H3,(H,11,12)(H,8,9,10)
- SMILES： O=C(C1C=NC(NCC)=NC=1)O

Computed Properties

Exact Mass: 167.06900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 167.069476538g/mol
Heavy Atom Count: 12
Complexity: 155
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 75.1Å²

Experimental Properties

LogP: 0.67960
PSA: 75.11000

2-(ethylamino)pyrimidine-5-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006TOA-1g	2-(ETHYLAMINO)PYRIMIDINE-5-CARBOXYLIC ACID	946706-58-7	95%	1g	$187.00	2024-04-19
A2B Chem LLC	AD17594-1g	2-Ethylamino-pyrimidine-5-carboxylic acid	946706-58-7	95%	1g	$164.00	2024-07-18
abcr	AB218275-1 g	2-(Ethylamino)-5-pyrimidinecarboxylic acid; 95%	946706-58-7		1g	€289.80	2023-01-27
Ambeed	A689297-1g	2-Ethylamino-pyrimidine-5-carboxylic acid	946706-58-7	95+%	1g	$196.0
Chemenu	CM363253-1g	2-(ethylamino)pyrimidine-5-carboxylic acid	946706-58-7	95%+	1g	$216	2023-02-01
eNovation Chemicals LLC	Y1255046-1g	2-(ETHYLAMINO)PYRIMIDINE-5-CARBOXYLIC ACID	946706-58-7	95%	1g	$255	2024-06-07
TRC	B440508-50mg	2-(ethylamino)pyrimidine-5-carboxylic acid	946706-58-7		50mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276216-1g	2-(Ethylamino)pyrimidine-5-carboxylic acid	946706-58-7	95+%	1g	￥3597.00
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR00496-1G	2-(Ethylamino)pyrimidine-5-carboxylic acid	946706-58-7		1g	¥3340.6	2023-11-14

2-(ethylamino)pyrimidine-5-carboxylic acid Synthesis

Synthetic Circuit 1

1581701-21-4

946706-58-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt

Reference

: Identification and Optimization of New Dual Inhibitors of B-Raf and Epidermal Growth Factor Receptor Kinases for Overcoming Resistance against Vemurafenib

Cheng, Huimin; Chang, Yu; Zhang, Lianwen; Luo, Jinfeng; Tu, Zhengchao; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2692-2703

2-(ethylamino)pyrimidine-5-carboxylic acid Preparation Products

2-(ethylamino)pyrimidine-5-carboxylic acid (946706-58-7)

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6. Green thin film for stable electrical switching in a low-cost washable memory device: proof of concept†

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9. New insights into the degradation mechanism of ibuprofen in the UV/H2O2 process: role of natural dissolved matter in hydrogen transfer reactions†

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946706-58-7 (2-(ethylamino)pyrimidine-5-carboxylic acid) Related Products

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:946706-58-7)2-(ethylamino)pyrimidine-5-carboxylic acid

Purity:99%

Quantity:1g

Price($):176.0